Lithium;3-methyl-2-oxopiperidine-3-carboxylate

• IUPAC Name: lithium;3-methyl-2-oxopiperidine-3-carboxylate
• InChI: InChI=1S/C7H11NO3.Li/c1-7(6(10)11)3-2-4-8-5(7)9;/h2-4H2,1H3,(H,8,9)(H,10,11);/q;+1/p-1
• InChI Key: JTXXJWOVKJTSAZ-UHFFFAOYSA-M
• Canonical SMILES: [Li+].CC1(CCCNC1=O)C(=O)[O-]
• Molecular Formula: C7H10LiNO3
• Molecular Weight: 163.1 g/mol
• CAS No.: 2580181-77-5

Description

Molecular Structure Analysis

The molecular structure of “Lithium;3-methyl-2-oxopiperidine-3-carboxylate” is represented by the formula C7H10LiNO3. The InChI code for a similar compound, Methyl 2-oxopiperidine-3-carboxylate, is 1S/C7H11NO3/c1-11-7(10)5-3-2-4-8-6(5)9/h5H,2-4H2,1H3,(H,8,9).

Scientific Research Applications

Synthesis of Specific Chemical Compounds

Lithium;3-methyl-2-oxopiperidine-3-carboxylate has been implicated in the synthesis of specific chemical compounds, demonstrating its versatility as a reagent. For instance, the Birch reduction process, employing lithium in liquid ammonia, facilitates the synthesis of specific 3-oxocyclohexene carboxylic acids from m-anisic acid. This method yields compounds like methyl 3-oxo-1-cyclohexenecarboxylate, which serves as useful dienophiles and photoreagents (Webster & Silverstein, 1987).

Advancements in Amino Acid Synthesis

In another study, this compound was utilized in the synthesis and ring-opening of Methyl 2‐Alkyl‐3‐(alkyl/aryl)‐1‐benzoylaziridine‐2‐carboxylates, leading to the synthesis of polysubstituted amino acids. This process illustrates the compound's utility in creating complex amino acid structures, a fundamental component in peptide synthesis and pharmaceutical applications (Papa & Tomasini, 2000).

Neurological and Cellular Research

Lithium compounds have been widely recognized for their role in neurological and cellular research. A study on the neuroprotective effects of lithium indicates its potential in the treatment of neurodegenerative disorders. Lithium's ability to modulate cellular processes such as autophagy, oxidative stress, and mitochondrial function underscores its relevance in biomedical research, particularly in understanding and potentially treating conditions like Alzheimer's disease (Rowe & Chuang, 2004).

Molecular Imaging and Contrast Agents

Moreover, this compound derivatives have been explored as components of molecular imaging and contrast agents. A specific example includes the development of a highly stable L-alanine-based mono(aquated) Mn(II) complex, where lithium plays a critical role in the stability and efficacy of the contrast agent for T1-weighted MRI imaging. This application demonstrates the compound's potential in enhancing diagnostic imaging techniques (Khannam et al., 2017).

Chemical Sensor Development

This compound also finds application in the development of chemical sensors. A study reported the creation of a pH-independent fluorescent chemosensor for highly selective lithium ion sensing. This development is particularly relevant in clinical settings for monitoring lithium levels in patients, showcasing the compound's utility beyond traditional applications (Citterio et al., 2007).

Mechanism of Action

Target of Action

The primary target of Lithium is the G protein associated with the dopamine neurotransmitter . Lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, which reduces excitatory neurotransmission in the brain .

Mode of Action

Lithium interacts with its targets by altering the functionality of the subunits of the dopamine-associated G protein . This likely corrects the dopamine dysregulation observed in conditions like bipolar affective disorder . Lithium also enhances inhibitory neurotransmission by downregulating the NMDA receptor and inhibiting the myoinositol second messenger system directly .

Biochemical Pathways

The affected pathways include the dopamine and glutamate pathways . In the dopamine pathway, lithium decreases presynaptic dopamine activity and inactivates postsynaptic G protein, reducing excitatory neurotransmission . In the glutamate pathway, lithium downregulates the NMDA receptor and inhibits the myoinositol second messenger system, enhancing inhibitory neurotransmission .

Pharmacokinetics

The related compound, methyl 2-oxopiperidine-3-carboxylate, is known to have high gastrointestinal absorption . . These properties suggest that the compound may have good bioavailability, but further studies are needed to confirm this.

Result of Action

Lithium is known to have neuroprotective effects . By modulating neurotransmission and regulating gene transcription, lithium may help maintain neuronal health and function .